Cas no 898776-61-9 (2-Chloro-4'-pyrrolidinomethyl benzophenone)

• Product Name: 2-Chloro-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-61-9
• MF: C₁₈H₁₈ClNO
• MW: 299.794623851776
• MDL: MFCD03841525
• CID: 874377
• PubChem ID: 24724356
• Update Time: 2025-07-22

2-Chloro-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2-CHLORO-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 2-CHLORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03841525
• DTXSID30642755
• AKOS016019792
• 2-chloro-4'-pyrrolidinomethylbenzophenone
• 898776-61-9
• (2-Chlorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 2-Chloro-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841525
• Inchi： 1S/C18H18ClNO/c19-17-6-2-1-5-16(17)18(21)15-9-7-14(8-10-15)13-20-11-3-4-12-20/h1-2,5-10H,3-4,11-13H2
• InChI Key： PYZCZLHRQATHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 299.10800
• Monoisotopic Mass: 299.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.10470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Chloro-4'-pyrrolidinomethyl benzophenone

Research Brief on 2-Chloro-4'-pyrrolidinomethyl benzophenone (CAS: 898776-61-9): Recent Advances and Applications

2-Chloro-4'-pyrrolidinomethyl benzophenone (CAS: 898776-61-9) is a chemically modified benzophenone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidinomethyl and chloro substituents, has shown promising potential in various applications, including drug discovery, photochemistry, and as a building block for more complex molecular architectures. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2-Chloro-4'-pyrrolidinomethyl benzophenone is its role as a photoaffinity labeling agent. Photoaffinity labeling is a powerful technique used to study protein-ligand interactions, and this compound's benzophenone moiety makes it an excellent candidate for such applications. Recent publications have demonstrated its utility in identifying binding sites and mapping protein-protein interactions, which are critical for understanding disease mechanisms and designing targeted therapies. The chloro substituent enhances its reactivity, allowing for more efficient cross-linking under UV irradiation.

In addition to its applications in photoaffinity labeling, 2-Chloro-4'-pyrrolidinomethyl benzophenone has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling and are often dysregulated in cancers and other diseases. Preliminary studies suggest that this compound can selectively inhibit certain kinase pathways, although further optimization is required to improve its potency and selectivity. Researchers are particularly interested in modifying its pyrrolidinomethyl group to enhance its binding affinity and reduce off-target effects.

The synthesis of 2-Chloro-4'-pyrrolidinomethyl benzophenone has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, which are essential for its application in high-throughput screening and drug development. One study reported a streamlined, one-pot synthesis method that reduces the number of purification steps, making the compound more accessible for large-scale production. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

Despite its promising attributes, challenges remain in the development and application of 2-Chloro-4'-pyrrolidinomethyl benzophenone. For instance, its stability under physiological conditions and potential toxicity profiles need to be thoroughly evaluated. Recent toxicological studies have provided preliminary data on its safety, but comprehensive in vivo studies are still lacking. Addressing these gaps will be crucial for its transition from a research tool to a clinically relevant compound.

In conclusion, 2-Chloro-4'-pyrrolidinomethyl benzophenone (CAS: 898776-61-9) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in photoaffinity labeling, kinase inhibition, and as a synthetic intermediate highlight its multifaceted utility. Ongoing research aims to optimize its properties and expand its applications, paving the way for new discoveries in drug development and molecular biology. Future studies should focus on addressing its limitations and exploring its potential in emerging therapeutic areas.